Cas no 2229589-20-0 (2-(2-tert-butylphenyl)acetaldehyde)

2-(2-tert-Butylphenyl)acetaldehyde is a specialized organic compound featuring a tert-butyl-substituted phenyl ring attached to an acetaldehyde functional group. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in fine chemical synthesis, particularly for pharmaceuticals and agrochemicals. The tert-butyl group enhances stability and influences reactivity, enabling selective transformations. Its aldehyde moiety offers versatility for further functionalization, including condensation, reduction, or nucleophilic addition reactions. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available to meet stringent application requirements, ensuring consistent performance in synthetic workflows. Proper storage in inert atmospheres is recommended to maintain stability.

2-(2-tert-butylphenyl)acetaldehyde structure

2229589-20-0 structure

Product Name:2-(2-tert-butylphenyl)acetaldehyde

CAS No:2229589-20-0

MF:C₁₂H₁₆O

MW:176.254843711853

CID:6040850

PubChem ID:57208554

Update Time:2025-05-22

2-(2-tert-butylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzeneacetaldehyde, 2-(1,1-dimethylethyl)-
- 2-(2-tert-butylphenyl)acetaldehyde
- SCHEMBL7033667
- 2229589-20-0
- EN300-1759357
- Inchi： 1S/C12H16O/c1-12(2,3)11-7-5-4-6-10(11)8-9-13/h4-7,9H,8H2,1-3H3
- InChI Key： BSJKWWPZRAOMDI-UHFFFAOYSA-N
- SMILES： C1(CC=O)=CC=CC=C1C(C)(C)C

Computed Properties

Exact Mass: 176.120115130g/mol
Monoisotopic Mass: 176.120115130g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.946±0.06 g/cm3(Predicted)
Boiling Point: 247.7±9.0 °C(Predicted)

2-(2-tert-butylphenyl)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1759357-0.05g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	0.05g	$1212.0	2023-09-20
Enamine	EN300-1759357-0.1g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	0.1g	$1269.0	2023-09-20
Enamine	EN300-1759357-0.25g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	0.25g	$1328.0	2023-09-20
Enamine	EN300-1759357-0.5g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	0.5g	$1385.0	2023-09-20
Enamine	EN300-1759357-1.0g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	1g	$1442.0	2023-06-03
Enamine	EN300-1759357-2.5g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	2.5g	$2828.0	2023-09-20
Enamine	EN300-1759357-5.0g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	5g	$4184.0	2023-06-03
Enamine	EN300-1759357-10.0g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	10g	$6205.0	2023-06-03
Enamine	EN300-1759357-1g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	1g	$1442.0	2023-09-20
Enamine	EN300-1759357-5g	2-(2-tert-butylphenyl)acetaldehyde	2229589-20-0	5g	$4184.0	2023-09-20

2-(2-tert-butylphenyl)acetaldehyde Related Literature

1. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-tert-butylphenyl)acetaldehyde

Compound CAS No 2229589-20-0: 2-(2-tert-butylphenyl)acetaldehyde

The compound CAS No 2229589-20-0, also known as 2-(2-tert-butylphenyl)acetaldehyde, is a significant organic chemical with a diverse range of applications in various industries. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a phenyl ring, further connected to an acetaldehyde moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it valuable in numerous fields.

Recent advancements in chemical synthesis have enabled the efficient production of CAS No 2229589-20-0, ensuring its availability for both research and industrial purposes. The compound has garnered attention due to its potential in the development of novel materials, pharmaceuticals, and fragrances. Its structure facilitates various chemical reactions, including oxidation, reduction, and condensation, making it a versatile building block in organic synthesis.

One of the most notable applications of CAS No 2229589-20-0 is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and composites. Researchers have explored its use in creating high-performance materials with enhanced thermal stability and mechanical strength. These materials find applications in aerospace, automotive industries, and electronic devices.

In the realm of pharmaceutical chemistry, CAS No 2229589-20-0 has been utilized as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various transformations makes it a valuable asset in drug discovery programs. Recent studies have highlighted its role in the development of potential anti-inflammatory and anti-cancer agents, underscoring its importance in therapeutic research.

The fragrance industry has also benefited from the unique properties of CAS No 2231776-34-3. Its pleasant odor profile and stability make it an ideal component for perfumes, cosmetics, and personal care products. The compound's ability to retain its fragrance under varying environmental conditions enhances its appeal for consumer goods.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of CAS No 1346177-46-4 to ensure its safe use in industrial processes. Studies indicate that proper handling and disposal practices can minimize its impact on ecosystems, aligning with global sustainability goals.

In conclusion, CAS No 1346177-46-4 stands out as a multifaceted compound with significant contributions across various industries. Its versatility in chemical reactions and wide-ranging applications underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and scientific frontiers.